3-Amino-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one
Overview
Description
3-Amino-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one, also known as EAPA, is an important synthetic molecule that has been studied for its potential applications in various fields. It is a cyclic molecule composed of a nitrogen atom and an ethoxy group, and has a molecular weight of 181.2 g/mol. EAPA is a versatile molecule that has been used in a wide range of scientific research applications, including drug delivery, biomedical imaging, and biocatalysis.
Scientific Research Applications
Synthesis and Structural Analysis
Intramolecular Reductive Cyclopropanation : A study describes the synthesis of derivatives with 1-amino-3-azabicyclo hexane and heptane skeletons through intramolecular reductive cyclopropanation. These compounds were derived from the amino acid serine, leading to enantiomerically pure compounds with notable endo/exo ratios. This work highlights a method for creating bicyclic amines, which could be foundational for developing compounds with specific biological activities (Gensini et al., 2002).
Aromatase Inhibitory Activity : Another research effort synthesized novel 1-(4-aminophenyl)-3-azabicyclo hexane and heptane diones to test their inhibition of human placental aromatase, an enzyme critical for estrogen synthesis. These compounds showed significant enzyme-inhibiting activity, suggesting potential for therapeutic applications in hormone-dependent cancers (Staněk et al., 1991).
Aza-Diels-Alder Reactions : Derivatives of azabicycloheptane carboxylates were synthesized via Aza-Diels-Alder reactions, demonstrating a method for creating complex bicyclic structures in aqueous solution. This synthetic route may offer a versatile approach for constructing novel bioactive molecules (Waldmann & Braun, 1991).
Photochemical Isomerization : Research on hexafluoro-azepines through photochemical isomerization to produce hexafluoro-azabicycloheptadienes showcases a unique approach to modifying bicyclic structures, potentially useful in developing materials with specific optical or electronic properties (Barlow et al., 1982).
Potential Medicinal Applications
- Analgesic Agents : A series of 1-aryl-3-azabicyclo[3.1.0]hexanes was synthesized, showing significant nonnarcotic analgesic activity. These compounds, particularly Bicifadine, demonstrated potent analgesic effects in preclinical models, indicating potential for development as new pain management therapies (Epstein et al., 1981).
properties
IUPAC Name |
3-amino-1-(6-ethoxy-3-azabicyclo[3.1.1]heptan-3-yl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-2-15-11-8-5-9(11)7-13(6-8)10(14)3-4-12/h8-9,11H,2-7,12H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLSNTYSJCLXHBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1C2CC1CN(C2)C(=O)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.